Cas no 1279213-15-8 (3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester)

• Product Name: 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester
• CAS No: 1279213-15-8
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5207417
• Update Time: 2025-06-20

3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(7-methoxy-4-oxoquinolin-1(4H)-yl)propanoate
• Methyl3-(7-methoxy-4-oxoquinolin-1(4H)-yl)propanoate
• SB70924
• 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester

• Inchi： 1S/C14H15NO4/c1-18-10-3-4-11-12(9-10)15(7-5-13(11)16)8-6-14(17)19-2/h3-5,7,9H,6,8H2,1-2H3
• InChI Key： BZZSLOHBCCZJTG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=CN(CCC(=O)OC)C=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester

Introduction to 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester (CAS No. 1279213-15-8)

3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1279213-15-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the quinoline derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a propionic acid moiety esterified at the terminal carbon, linked to a quinoline core substituted with a methoxy group at the 7-position and a carbonyl group at the 4-position, contributing to its unique chemical and biological properties.

The 7-Methoxy-4-oxo-4H-quinolin-1-yl moiety is particularly noteworthy, as it is a hallmark of several bioactive quinoline derivatives. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The presence of the 4-oxo group enhances the electrophilicity of the quinoline ring, making it susceptible to nucleophilic attack and facilitating various biochemical interactions. This structural feature is often exploited in drug design to improve binding affinity and specificity to biological targets.

The propionic acid methyl ester component introduces a carboxylic acid functionality that can participate in hydrogen bonding interactions, while the ester group modulates solubility and metabolic stability. Such modifications are critical in pharmaceutical development, as they can influence pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. The combination of these structural elements in 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester suggests potential applications in modulating enzyme activities and signaling pathways relevant to human health.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high precision. Studies indicate that quinoline derivatives can interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The 7-Methoxy substituent appears to enhance binding affinity by optimizing steric complementarity and electronic interactions within the active site of these enzymes.

In vitro studies have demonstrated that 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester exhibits promising inhibitory effects on certain kinases associated with tumor progression. The propionic acid moiety may contribute to allosteric modulation of these enzymes, altering their conformational states and inhibiting downstream signaling cascades that promote cell proliferation. Additionally, the ester group could serve as a metabolic handle, allowing for controlled release or activation within biological systems.

The compound's potential therapeutic relevance extends beyond oncology. Emerging research suggests that quinoline derivatives can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. The 4-Oxo group at the quinoline ring may facilitate interactions with heme-containing proteins or metal ions involved in redox signaling, thereby influencing inflammatory responses. Such mechanisms are particularly relevant in chronic inflammatory diseases like rheumatoid arthritis and atherosclerosis.

From a synthetic chemistry perspective, 3-(7-Methoxy-4-oxo-4H-quinolin-1-yl)-propionic acid methyl ester represents an excellent scaffold for derivative development. The presence of multiple functional groups allows for further modifications via cross-coupling reactions, hydrolysis of the ester group, or introduction of additional substituents at strategic positions on the quinoline ring. These synthetic versatility makes it a valuable building block for medicinal chemists seeking to explore novel pharmacophores.

Current research trends indicate that quinoline derivatives are being increasingly explored for their antimicrobial properties against drug-resistant pathogens. The structural features of this compound may confer activity against Gram-positive bacteria by interfering with essential metabolic pathways or membrane integrity. Furthermore, its lipophilicity profile could enhance permeability across bacterial cell walls, improving therapeutic efficacy.

The development of next-generation antiviral agents has also seen contributions from quinoline derivatives. Studies suggest that modifications at the 7-position of the quinoline ring can enhance interactions with viral proteases or polymerases, inhibiting replication cycles. The methyl ester group may be particularly important in modulating pharmacokinetic properties to achieve sustained drug levels in vivo.

Environmental considerations play a crucial role in assessing the sustainability of pharmaceutical compounds like 3-(7-Methoxy-4 oxo - 4H - quinolin - 1 - yl) - propionic acid methyl ester. Researchers are increasingly focusing on designing molecules with reduced environmental impact during both production and metabolism. The biodegradability of its structural components and potential for ecological persistence are key factors under investigation.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel lead compounds derived from quinoline scaffolds. Predictive models trained on large datasets have successfully identified analogs of this compound with enhanced potency or selectivity against specific targets. Such computational approaches are complementing traditional high-throughput screening methods by providing rapid insights into molecular optimization strategies.

Future directions in research may involve exploring prodrug formulations based on this compound to improve bioavailability or targeted delivery systems for treating localized diseases such as cancer or infections limited to specific tissues or organs.